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Compound of Interest

Compound Name: 2-Coumaranone

Cat. No.: B042568 Get Quote

Proper handling and disposal of chemical waste are paramount for ensuring laboratory safety

and environmental protection. This guide provides detailed procedures for the proper disposal

of 2-Coumaranone (CAS 553-86-6), designed for researchers, scientists, and drug

development professionals. Adherence to these guidelines is essential for regulatory

compliance and responsible chemical management.

Hazard Assessment and Classification
Before disposal, it is crucial to understand the hazards associated with 2-Coumaranone. It is

classified as a substance that causes skin and serious eye irritation and may cause an allergic

skin reaction.[1][2] While its toxicological properties have not been fully investigated, it should

be handled as a hazardous chemical.[3][4]

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous under US EPA guidelines (40 CFR Parts 261.3) and must also consult state and

local regulations for complete and accurate classification.[3][4] Although not specifically listed

as a RCRA P-Series or U-Series waste, its hazardous characteristics necessitate that it be

disposed of through a licensed hazardous waste program.[3]

Quantitative Data and Chemical Properties
A summary of the key physical and chemical properties of 2-Coumaranone is provided below.

This information is critical for safe handling and for determining appropriate storage and

disposal methods.
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Property Value

CAS Number 553-86-6

Molecular Formula C₈H₆O₂

Molecular Weight 134.13 g/mol

Appearance Light orange solid/powder

Melting Point 49 - 51 °C[1][5]

Boiling Point 248 - 250 °C[1][5]

Flash Point 125 °C (257 °F)[1][5]

Water Solubility 3.8 g/L (at 30 °C)[1][5]

Storage Class 11 - Combustible Solids[1]

Water Hazard Class WGK 3 (severe hazard to water)[1]

Personal Protective Equipment (PPE)
When handling 2-Coumaranone waste, appropriate personal protective equipment must be

worn. This includes:

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and

face protection regulations.[3][4]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Step-by-Step Disposal Protocol
Disposal of 2-Coumaranone must be managed through your institution's Environmental Health

and Safety (EHS) department or equivalent hazardous waste program.[6] Do not dispose of 2-
Coumaranone in the regular trash or down the sanitary sewer.[6][7]
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Experimental Protocol: Waste Segregation and
Collection

Designate a Waste Container:

Select a container that is in good condition, compatible with 2-Coumaranone, and has a

leak-proof, screw-on cap.[8][9] Plastic containers are often preferred to glass to minimize

the risk of breakage.[6]

The container must be clearly designated for 2-Coumaranone waste.

Collect Waste:

Solid Waste: Carefully transfer solid 2-Coumaranone or material from a spill cleanup into

the designated hazardous waste container.[3] Avoid generating dust.[3]

Contaminated Lab Trash: Items such as gloves, bench paper, and wipes contaminated

with 2-Coumaranone are also considered hazardous waste. These items should be

double-bagged in clear plastic bags, sealed, and tagged for disposal.[8]

Solutions: Liquid waste containing 2-Coumaranone should be collected in a sealable,

compatible container.

Label the Container Immediately:

As soon as waste is added, affix a "Hazardous Waste" tag provided by your EHS

department.[6][10]

The label must be filled out completely and legibly.[6] Information required typically

includes:

The words "Hazardous Waste".[6]

Full common chemical name: "2-Coumaranone" (do not use abbreviations or chemical

formulas).[6]

For mixtures, list all chemical components and their approximate percentages.[6]
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Accumulation start date (the date the first drop of waste was added).

The name and contact information of the Principal Investigator or responsible person.[6]

The specific location (building and room number).[6]

Indication of the material's hazards (e.g., irritant, sensitizer).[6]

Store Waste Properly:

Keep the waste container securely closed at all times, except when adding waste.[8]

Store the container in a designated and well-ventilated satellite accumulation area.

Use secondary containment, such as a lab tray or dishpan, to capture any potential leaks

and to segregate incompatible wastes.[8]

Store away from incompatible materials, particularly strong oxidizing agents.[3]

Arrange for Disposal:

Once the container is full or has reached the storage time limit (typically 90 days), contact

your institution's EHS department to request a hazardous waste collection.[8]

Experimental Protocol: Empty Container Disposal
Original containers of 2-Coumaranone must be properly decontaminated before being

disposed of as regular trash.

Triple-Rinse: Rinse the empty container three times with a suitable solvent (e.g., water or

another solvent capable of removing the chemical).[9]

Collect Rinsate: The solvent rinsate from this process is considered hazardous waste and

must be collected in a properly labeled hazardous waste container for disposal.[9][10]

Deface Label: Completely remove or deface the original manufacturer's label on the empty

container.[10]
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Final Disposal: Once triple-rinsed and with the label removed, the container can typically be

disposed of in the regular trash.[9][10]

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Coumaranone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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